Cas no 82235-61-8 (ethyl 5,7-dimethoxy-2-oxo-2H-chromene-3-carboxylate)
82235-61-8 structure
Product Name:ethyl 5,7-dimethoxy-2-oxo-2H-chromene-3-carboxylate
CAS No:82235-61-8
MF:C14H14O6
MW:278.257364749908
CID:987599
PubChem ID:269666
Update Time:2025-04-20
ethyl 5,7-dimethoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5,7-dimethoxy-2-oxo-2H-chromene-3-carboxylate
- DTXSID00296709
- NCIMech_000367
- NCI60_000254
- NSC111119
- CHEMBL1979979
- 2H-1-Benzopyran-3-carboxylic acid,7-dimethoxy-2-oxo-, ethyl ester
- 82235-61-8
- NSC-111119
- CCG-35506
- 2H-1-Benzopyran-3-carboxylic acid, 5,7-dimethoxy-2-oxo-, ethyl ester
- DS-004108
-
- Inchi: 1S/C14H14O6/c1-4-19-13(15)10-7-9-11(18-3)5-8(17-2)6-12(9)20-14(10)16/h5-7H,4H2,1-3H3
- InChI Key: ASYOKKGAMBQUSB-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)OCC)=CC2C(=CC(=CC1=2)OC)OC)=O
Computed Properties
- Exact Mass: 278.07903816g/mol
- Monoisotopic Mass: 278.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 71.1Ų
ethyl 5,7-dimethoxy-2-oxo-2H-chromene-3-carboxylate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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